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An In-depth Technical Guide to the Physical and Chemical Properties of Perchloropropane
Introduction

Perchloropropane, systematically known as octachloropropane, is a fully chlorinated
hydrocarbon with the chemical formula CsCls. As a perchloroalkane, it is a derivative of
propane where all hydrogen atoms have been substituted by chlorine atoms.[1] At room
temperature, it exists as a clear, white crystalline solid.[1] First synthesized and characterized
in 1875, octachloropropane has been a subject of interest in various chemical and material
science applications, including as a model for studying crystalline plasticity.[1] This technical
guide provides a comprehensive overview of the physical and chemical properties of
perchloropropane, intended for researchers, scientists, and professionals in drug development
and chemical synthesis.

Physical Properties of Perchloropropane

Octachloropropane is a crystalline solid with a hexagonal crystal structure.[1] A notable
characteristic is its ability to be easily deformed under mechanical stress without losing its
crystal structure, a property more commonly associated with metals.[1]

The key physical properties of perchloropropane are summarized in the table below. It is
important to note that some of the available data is based on computational models and
estimations.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3344085?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Octachloropropane
https://en.wikipedia.org/wiki/Octachloropropane
https://en.wikipedia.org/wiki/Octachloropropane
https://en.wikipedia.org/wiki/Octachloropropane
https://en.wikipedia.org/wiki/Octachloropropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Unit Source
Molecular Formula CsCls - [1]
Molecular Weight 319.66 g/mol
Clear white crystalline
Appearance . - [1]
solid
Melting Point 160 (433.15) °C (K) [1]
Boiling Point 266.4 (539.55) °C (K) at 760 mmHg
Density 1.888 g/cm3
Crystal Structure Hexagonal - [1]
Log of Water Solubility
-5.11 -
(Log1l0OWSs)
Octanol/Water
Partition Coefficient 4.901 -
(LogPoct/wat)

Chemical Properties and Reactivity

Perchloropropane is a relatively stable chlorinated alkane. Its reactivity is characterized by
reactions that typically involve the cleavage of carbon-chlorine bonds under specific conditions.

Chemical Identifiers

Identifier Value

IUPAC Name 1,1,1,2,2,3,3,3-Octachloropropane
Synonyms Perchloropropane, Propane octachloride
CAS Number 594-90-1

SMILES C(c(cnnenc(ecncnenccnc

INChl Key QQAHAGNPDBPSJP-UHFFFAOYSA-N
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Reactivity Profile

Reaction with Aluminum: When treated with aluminum in a diethyl ether solvent,
octachloropropane undergoes dechlorination to yield various unsaturated perchlorocarbons.
The primary product of this reaction is hexachloropropene (CsCls).[1][2]

Reactions with Metal Oxides: Octachloropropane reacts at atmospheric pressure with
niobium pentoxide (Nb20s) and tantalum pentoxide (Ta20s) to produce the corresponding
metal chlorides. It can also react with titanium dioxide (TiOz) in the presence of the other two
oxides, which can be utilized for the separation of TiO2 from mixtures.[1][2]

Thermal Decomposition: At temperatures above 200°C, further reaction with chlorine can
lead to the cleavage of the carbon-carbon backbone, resulting in the formation of carbon
tetrachloride (CCls) and hexachloroethane (C2Cls).[1][2]

Experimental Protocols

Detailed experimental protocols specifically for the determination of the physical properties of

octachloropropane are not readily available in the cited literature. However, standard

methodologies for organic crystalline solids would be employed.
Melting Point Determination (General Protocol)

The melting point of a crystalline solid like octachloropropane is a key indicator of its purity. A

common method for its determination is the capillary method.[3][4]

Sample Preparation: A small amount of the dry, finely powdered octachloropropane is
packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[5][6]

Apparatus: The capillary tube is placed in a melting point apparatus (such as a Thiele tube
with a high-boiling point oil or a modern digital instrument with a heated metal block)
alongside a calibrated thermometer.[3][7]

Heating: The apparatus is heated at a slow, controlled rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.[7]
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o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the temperature at which the entire sample has melted into a clear liquid.[6]
For a pure compound, this range is typically narrow (0.5-1.0°C).[7]

Boiling Point Determination (General Protocol)

For solids that are stable at their boiling point, the boiling point can be determined using
methods like the distillation method or the capillary method (Siwoloboff's method).[8][9]

« Distillation Method: A simple distillation is performed with at least 5 mL of the substance. The
temperature at which the liquid and vapor are in equilibrium at a given atmospheric pressure
is recorded as the boiling point.[8][9]

o Capillary Method: A small amount of the substance is placed in a fusion tube. A capillary
tube, sealed at one end, is inverted and placed into the fusion tube. The setup is heated, and
as the substance is heated past its boiling point, a stream of bubbles will emerge from the
inverted capillary. The heat is then removed, and the temperature at which the liquid is drawn
back into the capillary tube upon cooling is recorded as the boiling point.[10]

Chemical Synthesis and Reactions Visualization

Synthesis of Perchloropropane

Octachloropropane can be synthesized by the exhaustive chlorination of propane or partially
chlorinated propanes. One established method involves the reaction of partially chlorinated
propane with iodine trichloride.[1][2] Alternatively, it can be produced by reacting with chlorine
at high pressure or with photo-activation, ensuring the temperature is maintained below 200°C
to prevent degradation into smaller perchloroalkanes.[1][2]

Reaction of Perchloropropane with Aluminum

The reaction of octachloropropane with aluminum is a key chemical transformation. The
following diagram illustrates the logical flow of this reaction, which proceeds through the
formation of hexachloropropene and can lead to further coupled products.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://en.wikipedia.org/wiki/Octachloropropane
https://www.wikiwand.com/en/articles/Octachloropropane
https://en.wikipedia.org/wiki/Octachloropropane
https://www.wikiwand.com/en/articles/Octachloropropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reaction of Octachloropropane with Aluminum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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